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Compound of Interest

Compound Name: NSC16168

Cat. No.: B1680131 Get Quote

For researchers, scientists, and drug development professionals working with the selective

ERCC1-XPF inhibitor NSC16168, ensuring its proper disposal is a critical component of

laboratory safety and regulatory compliance. While specific disposal instructions for NSC16168
are not readily available, a comprehensive approach based on general principles of chemical

waste management provides a clear pathway for its safe handling and disposal. All products

mentioned are for research purposes only and not for human consumption.[1]

Understanding NSC16168: Handling and Storage
NSC16168 is a compound that inhibits DNA repair, thereby potentiating the antitumor activity of

cisplatin.[1] Before considering disposal, it is essential to understand its storage and handling

requirements to maintain its stability and prevent accidental exposure.

Storage and Stability Data:

Form Storage Temperature Duration

Powder -20°C 3 years

In solvent -80°C 1 year[1] or 6 months[2]

-20°C 1 month[2]

Note: It is recommended to keep the compound away from moisture.[1]
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Solubility Information:

Solvent Concentration Recommendation

DMSO 20 mg/mL (42.24 mM) Sonication is recommended[1]

10% DMSO + 40% PEG300 +

5% Tween 80 + 45% Saline
2 mg/mL (4.22 mM) Sonication is recommended[1]

Procedural Guidance for the Disposal of NSC16168
The disposal of NSC16168 should be managed in accordance with federal, state, and local

regulations, as well as institutional policies for hazardous waste. The following steps provide a

general framework for the proper disposal of NSC16168 and associated materials.

Step 1: Waste Categorization and Segregation

The initial and most crucial step is the accurate categorization of NSC16168 waste. As an

antineoplastic and cytotoxic agent, it should be treated as hazardous chemical waste.[3]

Segregation is Key: Do not mix NSC16168 waste with other waste streams.[3] It is

particularly important to separate it from non-hazardous waste to avoid unnecessary

disposal costs and environmental impact. Halogenated and non-halogenated solvent wastes

should also be kept separate where possible, as disposal costs can differ.[4]

Step 2: Container Selection and Labeling

Proper containment is non-negotiable for ensuring safety and compliance.

Container Requirements: Use containers that are chemically compatible with NSC16168 and

any solvents used.[5] The containers must be in good condition, free from leaks, and have

secure closures.[5] For sharps contaminated with NSC16168, such as needles and syringes,

use designated sharps containers.

Labeling for Safety: All waste containers must be clearly labeled.[6] The label should include:

The words "Hazardous Waste"
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The full chemical name: NSC16168

The specific hazards associated with the compound (e.g., "Cytotoxic," "Handle with

Gloves")

The accumulation start date

The name of the principal investigator and the laboratory location[4]

Step 3: Accumulation and Storage

Designated satellite accumulation areas (SAAs) are essential for the safe temporary storage of

hazardous waste within the laboratory.

Storage Guidelines: Store waste containers in a designated, well-ventilated area, away from

sources of ignition and incompatible materials.[6][7] Secondary containment should be used

to prevent spills from reaching drains.[4][6] The regulations for academic laboratories under

EPA's Subpart K suggest a maximum storage time of six months within the facility.[5]

Step 4: Disposal Procedures

Never dispose of NSC16168 down the drain or in regular trash.[5][7] Evaporation of chemical

waste is also prohibited.[4][7]

Empty Containers: An empty container that has held an acute hazardous waste must be

triple-rinsed with a suitable solvent before it can be disposed of as regular trash.[7] The

rinsate should be collected and disposed of as hazardous waste. For other hazardous

wastes, once the container is emptied of as much residue as possible, and the label is

defaced, it may be disposed of as regular trash.[7]

Contaminated Materials: Personal protective equipment (PPE) such as gloves and lab coats,

as well as disposable labware contaminated with NSC16168, should be collected in a

designated hazardous waste container.[8]

Requesting Pickup: Once a waste container is full or is no longer being used, a hazardous

waste pickup should be requested through your institution's Environmental Health and Safety

(EHS) department.[3][9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1680131?utm_src=pdf-body
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.gzlabfurniture.com/proper-waste-disposal-in-research-labs/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.gzlabfurniture.com/proper-waste-disposal-in-research-labs/
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b1680131?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1680131?utm_src=pdf-body
https://orf.od.nih.gov/EnvironmentalProtection/WasteDisposal/Documents/NIH-Waste-Disposal-Guide-2022-508Ready.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizing the Disposal Workflow
To further clarify the procedural steps for the proper disposal of chemical waste like NSC16168,

the following workflow diagram illustrates the key decision points and actions required from

waste generation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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